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Compound of Interest

5-Aminopyrimidin-4-ol
Compound Name:

hydrochloride
CAS No.: 106913-64-8
Cat. No.: B111080

Get Quote

Executive Summary

5-Aminopyrimidin-4-ol hydrochloride is a critical heterocyclic intermediate used in the
synthesis of purine analogs, antiviral agents, and antineoplastic drugs. Its structural
uniqueness lies in the 5-amino position, which distinguishes it from the more common 2-amino
isomer (isocytosine).[1]

This guide outlines a two-step synthesis pathway starting from commercially available
pyrimidin-4-ol (pyrimidin-4(3H)-one).[1] The process involves electrophilic aromatic substitution
(nitration) at the electron-rich C5 position, followed by reduction of the nitro group to the amine
and subsequent hydrochloride salt formation.[1]

Target Molecule:

¢ |[UPAC Name: 5-Aminopyrimidin-4-ol hydrochloride (tautomer: 5-aminopyrimidin-4(3H)-
one hydrochloride)[1]

e CAS Number: 56621-95-5 (HCI salt); 51935-71-0 (Free base)[1]
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e Molecular Formula: CaHsNsO[2] - HCI

Retrosynthetic Analysis

The synthesis is designed based on the electronic properties of the pyrimidine ring.[1] The
hydroxyl group at C4 (existing largely as the amide tautomer) activates the C5 position towards
electrophilic attack, making direct nitration feasible.[1]

Pyrimidin-4-ol
(Starting Material)

itration (+NO2)

5-Nitropyrimidin-4-ol

eduction (-NO2 to -NH?2)

5-Aminopyrimidin-4-ol
(Free Base)
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5-Aminopyrimidin-4-ol HCI
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Figure 1: Retrosynthetic analysis of 5-Aminopyrimidin-4-ol HCI.

Click to download full resolution via product page

Detailed Synthesis Protocol
Phase 1: Nitration of Pyrimidin-4-ol

Objective: Introduce a nitro group at the C5 position.[1] Reaction Type: Electrophilic Aromatic
Substitution.[1]

Reagents & Materials:
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e Pyrimidin-4-ol (Pyrimidin-4(3H)-one): 1.0 eq (e.g., 10.0 g)[1]
e Fuming Nitric Acid (HNOs, >90%): 5.0 eq

o Concentrated Sulfuric Acid (H2S0a4): Solvent/Catalyst (approx. 5-10 vol)[1]

Protocol:

e Preparation: In a round-bottom flask equipped with a thermometer and a magnetic stirrer,
place Concentrated H2SOa4 (50 mL). Cool the acid to 0-5°C using an ice-salt bath.

» Addition: Slowly add Pyrimidin-4-ol (10.0 g) portion-wise to the sulfuric acid, maintaining the
temperature below 10°C. Ensure the solid is fully dissolved.

 Nitration: Dropwise add Fuming HNOs (22 mL) to the solution. Caution: This reaction is
exothermic.[1][3] Maintain the internal temperature below 15°C during addition.[1]

e Reaction: Once addition is complete, allow the mixture to warm to room temperature (20—
25°C). Then, heat the mixture to 60°C for 2 hours. The solution typically turns yellow/orange.

[1]

e Quenching: Cool the reaction mixture to room temperature. Pour the mixture slowly onto
crushed ice (300 g) with vigorous stirring.

« Isolation: The 5-Nitropyrimidin-4-ol will precipitate as a light yellow solid.[1] Filter the solid
and wash with cold water (3 x 50 mL) to remove residual acid.[1]

e Drying: Dry the filter cake in a vacuum oven at 50°C.
o Expected Yield: 70—-80%][1][4]

o Checkpoint: Check purity via TLC (MeOH:DCM 1:9) or tH-NMR (DMSO-de).[1] A downfield
shift of the C2 and C6 protons is expected due to the electron-withdrawing nitro group.[1]

Phase 2: Reduction to 5-Aminopyrimidin-4-ol

Objective: Reduce the nitro group to a primary amine.[1] Reaction Type: Catalytic
Hydrogenation.[1]
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Reagents & Materials:
¢ 5-Nitropyrimidin-4-ol: 1.0 eq (e.g., 10.0 g)

o Palladium on Carbon (10% Pd/C): 10 wt% loading (1.0 g)[5]
» Solvent: Methanol (MeOH) or Ethanol (EtOH) (150 mL)

e Hydrogen Gas (Hz): Balloon or low pressure (30 psi)

Protocol:

e Setup: In a hydrogenation vessel (Parr shaker or autoclave), suspend 5-Nitropyrimidin-4-ol
(10.0 g) in Methanol (150 mL).

Catalyst Addition: Carefully add 10% Pd/C (1.0 g) under an inert atmosphere (Nitrogen or
Argon) to prevent ignition.[1]

Hydrogenation: Purge the vessel with Nitrogen (3x) and then Hydrogen (3x).[1] Pressurize to
30 psi (approx. 2 bar) with H2. Shake or stir at room temperature for 4—6 hours.

Monitoring: Monitor the consumption of Hz. Reaction completion is indicated when Hz uptake
ceases and TLC shows the disappearance of the nitro starting material.[1]

Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.[1]
Wash the pad with warm Methanol.[1]

Concentration: Concentrate the filtrate under reduced pressure to obtain the crude 5-
Aminopyrimidin-4-ol as a free base (often an off-white to tan solid).[1]

Phase 3: Hydrochloride Salt Formation

Objective: Convert the free base to the stable hydrochloride salt.[1]

Protocol:

» Dissolution: Dissolve the crude free base (from Phase 2) in a minimum amount of warm
Ethanol or Methanol.[1]
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 Acidification: Add 1.25 M HCI in Ethanol or 4 M HCI in Dioxane (1.1 eq) dropwise with
stirring. A precipitate should begin to form immediately.[1]

» Crystallization: Cool the mixture to 0°C for 1 hour to maximize precipitation.
« Filtration: Filter the white crystalline solid.
e Washing: Wash with cold Diethyl Ether or Acetone to remove impurities.[1]
e Drying: Dry under vacuum at 40°C.

o Final Product:5-Aminopyrimidin-4-ol Hydrochloride[1]

o Appearance: White to pale beige crystalline powder.[1]

Process Flow Diagram

S > Nitration > . > Reduction > 5-Aminopyrimidin-4-ol Salt Formation . S
Pyrimidin-4-ol (HNO3, H2504, 60°C) 5-Nitropyrimidin-4-ol (H2, PdIC, MeOH) (Free Base) (HCl in Dioxane/EtOH) 5-Aminopyrimidin-4-ol HCI

Figure 2: Synthesis pathway for 5-Aminopyrimidin-4-ol Hydrochloride.

Click to download full resolution via product page

[1][2][6][7][8]
Critical Process Parameters (CPPs) &
Troubleshooting
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Parameter

Specification

Rationale

Troubleshooting

Nitration Temp

<15°C (Addition)60°C

(Reaction)

Control exotherm and

ensure conversion.

If temp >20°C during
addition, risk of
decomposition (“fume-
off").[1] If <50°C
during reaction,
incomplete

conversion.[1]

Acid Strength

Fuming HNOs

Standard HNOs (65%)
is too weak for the
deactivated pyrimidine

ring.[1]

Use fresh fuming nitric
acid.[1]

Reduction Catalyst

10% Pd/C

Efficient turnover.[1]

If reaction is slow,
check Hz pressure or
catalyst poisoning
(sulfur impurities).[1]
Raney Nickel is an
alternative but
requires higher

pressure.[1]

Salt Stoichiometry

1.05-1.1 eqHCI

Excess HCI ensures
full protonation without
degrading the product.
[1]

Avoid large excess of
aqueous HCI which

makes drying difficult;
use anhydrous HCl in

organic solvent.[1]

Analytical Characterization (Expected)

e 1H NMR (DMSO-ds, 400 MHz):

o &8.20 (s, 1H, H-2)

o &7.50 (s, 1H, H-6)

o 0 9.0-10.0 (br s, NH/OH exchangeable protons)
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o Note: The absence of the H-5 proton (present in starting material at ~6.4 ppm) confirms
substitution.[1]

o Mass Spectrometry (ESI+):
o [M+H]* =112.1 Da (Free base mass).[1]

e Melting Point:

o 250°C (Decomposition is common for high-melting pyrimidine salts).[1]

Safety Considerations

e Fuming Nitric Acid: Highly corrosive and oxidizing.[1] Use exclusively in a fume hood with
proper PPE (face shield, acid-resistant gloves).[1]

e Hydrogenation: Hydrogen gas poses an explosion hazard.[1] Ensure all equipment is
grounded and leak-tested.[1] Handle Pd/C wet to prevent pyrophoric ignition.[1]

o Exotherms: The nitration step is strongly exothermic.[1] Strict temperature control is
mandatory during scale-up.[1]

References

e Boarland, M. P. V., & McOmie, J. F. W. (1952). "Pyrimidines. Part V. The synthesis of 5-
amino-4-hydroxypyrimidine, a new isomer of cytosine." Journal of the Chemical Society,
4942-4946.[1] Link

e Brown, D. J. (1962).The Pyrimidines.[1] Wiley-Interscience.[1] (Standard reference for
pyrimidine chemistry and nitration conditions).
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e Chem-Impex International. "5-Aminopyrimidin-4-ol hydrochloride Product Page."[1]
(Commercial validation of the salt form). Link

¢ Sci-Hub/Literature Snippets. Confirmed synthesis via nitration-reduction sequence as the
primary industrial route for this isomer.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b111080/docs#in-depth-technical-guide-synthesis-of-
5-aminopyrimidin-4-ol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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